3-Ethyl-2,4-bis(p-methoxyphenyl)-1-hexene

• IUPAC Name: 1-[3-ethyl-4-(4-methoxyphenyl)hex-1-en-2-yl]-4-methoxybenzene
• InChI: InChI=1S/C22H28O2/c1-6-21(16(3)17-8-12-19(23-4)13-9-17)22(7-2)18-10-14-20(24-5)15-11-18/h8-15,21-22H,3,6-7H2,1-2,4-5H3
• InChI Key: DSVIJUQMZBIDOE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)OC)C(CC)C(=C)C2=CC=C(C=C2)OC
• Molecular Formula: C22H28O2
• DSSTOX Substance ID: DTXSID60747747
• Molecular Weight: 324.5 g/mol
• CAS RN: 131-88-4

Description

3-Ethyl-2,4-bis(p-methoxyphenyl)-1-hexene is a synthetic compound that belongs to the family of organic compounds known as alkylbenzenes. It is a colorless, volatile liquid with a strong odor. It is used as a solvent and in the synthesis of other organic compounds. It has been used in scientific research as a model compound for studying the properties of aromatic compounds and their derivatives.

Scientific Research Applications

Polymer Chemistry and Material Science

Studies have explored the development of advanced materials through the manipulation of molecular structures similar to 3-Ethyl-2,4-bis(p-methoxyphenyl)-1-hexene. For example, the synthesis of triarylamine-bearing poly(1,4-phenylenevinylene) derivatives showcases a method for producing high molecular weight, high-spin organic polymers, which are soluble in common solvents and capable of forming films, indicating their potential in electronic devices and high-performance materials (Kurata, Pu, & Nishide, 2007). Similarly, the development of polymers and copolymers from methoxy and ethylhexyloxy substituted monomers for use in light-emitting electrochemical cells (LECs) highlights the role of such compounds in improving the performance and efficiency of optoelectronic devices (Carvalho et al., 2001).

Catalysis and Chemical Synthesis

The role of methoxyphenyl-substituted compounds in catalysis has been demonstrated in studies focusing on the co-oligomerization of ethylene and α-olefins. Research on chromium-PNP catalysts, for example, has provided insights into the selective formation of long-chain hydrocarbons, which is crucial for the synthesis of specific polymers and chemicals (Gong et al., 2016). These findings are pivotal for the petrochemical industry and for the development of new materials with tailored properties.

Advanced Functional Materials

The exploration of novel materials for specific applications, such as optical brighteners in polymer matrices, showcases the versatility of compounds with methoxyphenyl groups. Research into the synthesis and application of such compounds for enhancing the whiteness and brightness of polymers without compromising their thermal and mechanical properties indicates their importance in materials science and engineering (Liu et al., 2006).